Benzamide, N,N'-1,2-ethanediylbis-
Overview
Description
Benzamide, N,N’-1,2-ethanediylbis- is a chemical compound with the molecular formula C16H16N2O2 . It is also known by the common name N- (2-benzamidoethyl)benzamide .
Synthesis Analysis
The compound has been synthesized by the reaction of N,N′-1,2-ethanediylbis (2- hydroxybenzamide) with N-benzyl-2-chloroacetamide and crystallized from DMF . The synthesis of benzamides can also be performed through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation .Molecular Structure Analysis
Individual molecules of this compound possess crystallographically imposed inversion symmetry. There are intramolecular hydrogen bonds between the phenoxy O atoms and the benzamide N atoms .Chemical Reactions Analysis
While specific chemical reactions involving Benzamide, N,N’-1,2-ethanediylbis- are not detailed in the search results, benzamides in general can undergo various reactions. For instance, they can be synthesized through the condensation of carboxylic acids and amines .Physical And Chemical Properties Analysis
The compound has a molecular weight of 268.31000, a density of 1.161g/cm3, a boiling point of 581.3ºC at 760mmHg, and a melting point of 242ºC . It also has a flash point of 233.3ºC .Scientific Research Applications
Facile Synthesis and Anti-inflammatory Applications
Benzamide derivatives have been synthesized for their potential anti-inflammatory properties. Girgis and Ellithey (2006) synthesized a variety of N,N'-bis{2-[1,2-ethanediylbis(oxy-2,1-phenylene)]-1-(substituted carbonyl)ethenyl}benzamides showing considerable in vivo anti-inflammatory activity, comparable with ketoprofen at various time intervals. This work demonstrates the chemical versatility of benzamide derivatives and their potential in developing new anti-inflammatory agents Girgis & Ellithey, 2006.
Catalysis and Synthesis of Heterocycles
Hyster and Rovis (2010) explored the rhodium-catalyzed oxidative cycloaddition of benzamides and alkynes via C-H/N-H activation, leading to the synthesis of isoquinolones. This reaction demonstrates the applicability of benzamide derivatives in catalyzing the formation of complex heterocycles, highlighting their significance in synthetic chemistry and potential medicinal applications Hyster & Rovis, 2010.
Synthesis and Characterization for Various Biological Activities
Zablotskaya et al. (2013) synthesized new N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives, characterized them, and evaluated their psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro activities. Some compounds showed marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and antimicrobial action, demonstrating the therapeutic potential of benzamide derivatives in a range of biological applications Zablotskaya et al., 2013.
Novel Reagents and Catalytic Applications
Khazaei et al. (2007) described the preparation and catalytic application of N,N′-dibromo-N,N′-1,2-ethanediylbis (benzene sulfonamide) for the trimethylsilylation of alcohols and phenols with hexamethyldisilazane, showcasing the use of benzamide derivatives as novel reagents in catalysis and organic synthesis under both solution and solvent-free conditions Khazaei et al., 2007.
Heterocyclic Compound Synthesis
The synthesis of complex heterocyclic compounds through catalytic methods using benzamide derivatives is a significant area of research. For instance, Song et al. (2010) developed a methodology for the synthesis of isoquinolones from benzamides and alkynes via oxidative ortho C-H activation of benzamides, showcasing the utility of benzamide derivatives in the synthesis of polycyclic amides, which are intriguing scaffolds for medicinal chemistry Song et al., 2010.
Safety and Hazards
Mechanism of Action
Target of Action
N,N’-Ethylenebisbenzamide, also known as N-(2-benzamidoethyl)benzamide or Benzamide, N,N’-1,2-ethanediylbis-, is a type of N-substituted benzamide It’s known that these compounds can induce apoptosis in certain cell lines .
Mode of Action
The mode of action of N,N’-Ethylenebisbenzamide involves the induction of apoptosis in cells . Apoptosis is a form of programmed cell death that is essential for maintaining cellular homeostasis. N-substituted benzamides, such as declopramide, have been shown to induce apoptosis in cell lines like the mouse 70Z/3 pre-B cell line and the human promyelocytic cancer cell line HL60 . This is achieved through the release of cytochrome c into the cytosol and the activation of caspase-9 .
Biochemical Pathways
The induction of apoptosis by n-substituted benzamides is known to involve the activation of the caspase cascade . Caspases are a family of protease enzymes that play essential roles in programmed cell death (apoptosis) and inflammation.
Pharmacokinetics
Pharmacokinetics study is crucial for understanding the disposition of a drug within the body and its bioavailability .
Result of Action
The primary result of the action of N,N’-Ethylenebisbenzamide is the induction of apoptosis in certain cell lines . This can lead to the death of cancer cells, potentially making N,N’-Ethylenebisbenzamide a useful compound in cancer treatment.
Action Environment
It’s known that environmental factors can significantly impact the effectiveness of many drugs .
properties
IUPAC Name |
N-(2-benzamidoethyl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c19-15(13-7-3-1-4-8-13)17-11-12-18-16(20)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,17,19)(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWGGAHDZCNJXJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4060943 | |
Record name | Benzamide, N,N'-1,2-ethanediylbis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4060943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>40.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24823197 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
644-33-7 | |
Record name | N,N′-1,2-Ethanediylbis[benzamide] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=644-33-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,N'-1,2-Ethanediylbisbenzamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000644337 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N,N'-Dibenzoylethylenediamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6238 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzamide, N,N'-1,2-ethanediylbis- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzamide, N,N'-1,2-ethanediylbis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4060943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N'-ethylenebis(benzamide) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.378 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N,N'-1,2-ETHANEDIYLBISBENZAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YMU5QQF59S | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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